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Compound of Interest

Compound Name: sec-Butyl Crotonate

Cat. No.: B082481 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of sec-butyl crotonate, with a focus on its molecular characteristics and synthesis.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Molecular and Physicochemical Properties
sec-Butyl crotonate, also known as butan-2-yl (E)-but-2-enoate, is an organic compound with

a characteristic fruity odor.[1] It is utilized in the flavor and fragrance industry and serves as a

building block in the synthesis of various organic compounds.[1]

The key quantitative properties of sec-butyl crotonate are summarized in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₄O₂ [1][2][3][4]

Molecular Weight 142.20 g/mol [1][2][5][6]

Exact Mass 142.099379685 Da [2][3]

CAS Number 10371-45-6 [1][2][5]

Density 0.899 g/cm³ [3]

Boiling Point 166.4 °C at 760 mmHg [1][3]

Flash Point 57.4 °C [1][3]

Refractive Index 1.4280 - 1.4290 [1]

Vapor Pressure 1.788 mmHg at 25°C [3]

Synthesis of sec-Butyl Crotonate
A common method for the synthesis of sec-butyl crotonate is through the esterification of

crotonic acid with sec-butyl alcohol.

This protocol outlines the synthesis of sec-butyl crotonate from crotonic acid and sec-butyl

alcohol using an acid catalyst.[7]

Materials:

Crotonic acid (3 moles, 258 g)[7]

sec-Butyl alcohol (5 moles, 370 g)[7]

Concentrated sulfuric acid (6-7 ml)[7]

Benzene (300 ml)[7]

10% Sodium carbonate solution

Saturated sodium chloride solution
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Anhydrous magnesium sulfate

Ether

Boiling chips

Equipment:

2-L round-bottomed flask[7]

Water separator (e.g., Dean-Stark apparatus)[7]

Reflux condenser[7]

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a 2-L round-bottomed flask, combine 258 g (3 moles) of crotonic acid, 370 g (5 moles) of

sec-butyl alcohol in which 6–7 ml of concentrated sulfuric acid has been dissolved, and 300

ml of benzene.[7]

Add a few boiling chips to the mixture.[7]

Fit the flask with a water separator and a reflux condenser.[7]

Heat the mixture to reflux for approximately 12 hours, or until water is no longer collected in

the separator (approximately 65 ml of water should be collected).[7]

Cool the reaction mixture and dilute it with 200 ml of ether.[7]

Wash the organic layer with a 10% sodium carbonate solution until the washings are neutral

to litmus paper.[7]

Perform a final wash with a saturated sodium chloride solution.[7]
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Dry the organic layer over anhydrous magnesium sulfate.[7]

Remove the solvent by distillation.[7]

Fractionally distill the remaining ester under reduced pressure. The sec-butyl crotonate
product will distill at 74–75°C/30 mm Hg or 83–84°C/45 mm Hg.[7] The expected yield is

between 360–390 g.[7]

Visualized Synthesis Pathway
The following diagram illustrates the Fischer-Speier esterification reaction for the synthesis of

sec-butyl crotonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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